Cas no 61589-24-0 (1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)-)

• Product Name: 1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)-
• CAS No: 61589-24-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 473744
• PubChem ID: 47173416
• Update Time: 2025-04-19

1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxamide, 2,3-dihydro-N-(1-methylethyl)-
• N-propan-2-yl-2,3-dihydroindole-1-carboxamide
• N-isopropyl-1-indolinecarboxamide
• DTXSID20677677
• 61589-24-0
• N-(Propan-2-yl)-2,3-dihydro-1H-indole-1-carboxamide

• Inchi： 1S/C12H16N2O/c1-9(2)13-12(15)14-8-7-10-5-3-4-6-11(10)14/h3-6,9H,7-8H2,1-2H3,(H,13,15)
• InChI Key： GSBHWFRJIBYTAD-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 32.34